Cas no 2198662-99-4 (N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide)

• Product Name: N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide
• CAS No: 2198662-99-4
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6241458
• PubChem ID: 126856339
• Update Time: 2025-07-21

N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide
• AKOS032844033
• 2198662-99-4
• F6438-6722

• Inchi： 1S/C10H11FN2O2/c11-7-5-15-6-9(7)13-10(14)8-3-1-2-4-12-8/h1-4,7,9H,5-6H2,(H,13,14)
• InChI Key： UKBBQIPJPYSMKR-UHFFFAOYSA-N
• SMILES： FC1COCC1NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide

Comprehensive Overview of N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide (CAS No. 2198662-99-4)

N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide (CAS No. 2198662-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine-2-carboxamide moiety with a 4-fluorooxolan-3-yl group, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in precision medicine.

The compound's fluorinated oxolane component contributes to enhanced metabolic stability and bioavailability, addressing key challenges in modern drug development. This characteristic makes CAS 2198662-99-4 particularly relevant to current pharmaceutical trends focusing on improved drug-like properties and targeted delivery systems. Recent studies suggest potential applications in neurological research, where fluorinated compounds show promise for blood-brain barrier penetration – a hot topic in Alzheimer's and Parkinson's disease research communities.

From a synthetic chemistry perspective, N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide represents an interesting case study in heterocyclic compound synthesis. The incorporation of both nitrogen and oxygen heterocycles with strategic fluorine substitution demonstrates advanced medicinal chemistry techniques. This aligns with industry searches for "fluorinated heterocycles in drug design" and "pyridine derivatives as pharmacophores," reflecting the compound's relevance to contemporary research priorities.

The physicochemical properties of 2198662-99-4 make it suitable for various formulation approaches, including its potential use in bioconjugation strategies and prodrug development. These applications respond to frequent search queries about "improving drug solubility" and "enhancing compound stability," which are persistent challenges in pharmaceutical development. The compound's balanced lipophilicity, influenced by its fluorooxolane component, makes it particularly interesting for oral dosage form development.

Analytical characterization of N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography – methodologies frequently searched by quality control professionals and analytical chemists. The compound's well-defined structure allows for precise quality assessment, meeting stringent regulatory requirements for pharmaceutical intermediates. This aspect addresses common industry concerns about "compound characterization methods" and "impurity profiling."

In material science applications, the pyridine-carboxamide core of CAS 2198662-99-4 offers potential as a ligand in catalytic systems or as a component in advanced polymers. This connects with growing interest in "functional organic materials" and "molecular engineering" – trending topics in materials science research. The compound's thermal stability and potential for hydrogen bonding make it particularly interesting for designing supramolecular architectures.

Safety and handling considerations for 2198662-99-4 follow standard laboratory protocols for organic compounds, with particular attention to its fluorinated component. Proper personal protective equipment (PPE) and ventilation systems are recommended during handling, addressing common workplace safety queries in chemical research environments. The compound's stability profile makes it suitable for standard storage conditions, an important consideration for inventory management in research facilities.

Future research directions for N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide may explore its potential in fragment-based drug discovery or as a chemical biology probe. These applications respond to increasing interest in "target identification strategies" and "chemical tool development" within the drug discovery community. The compound's modular structure allows for diverse derivatization, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Commercial availability of CAS 2198662-99-4 through specialty chemical suppliers meets the needs of pharmaceutical researchers investigating "novel chemical entities" and "scaffold diversification." The compound's purity specifications typically exceed 95%, with options for custom synthesis at various scales – addressing frequent inquiries about "research chemical sourcing" and "bulk compound procurement." This availability supports its growing adoption in both academic and industrial research settings.

From an intellectual property perspective, N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide represents an interesting case in patent landscaping for novel chemical entities. Its structural features may offer opportunities for composition-of-matter claims in therapeutic applications, a topic frequently searched by patent professionals and R&D managers. The compound's novelty factor makes it potentially valuable for drug discovery portfolios in competitive therapeutic areas.

Environmental considerations for 2198662-99-4 follow standard protocols for organic compound disposal, with particular attention to its fluorinated component. This addresses growing concerns about "green chemistry practices" and "sustainable research methodologies" in the chemical industry. The compound's biodegradability profile and potential environmental impact represent important areas for ongoing investigation, aligning with regulatory trends toward eco-friendly chemical development.

In conclusion, N-(4-fluorooxolan-3-yl)pyridine-2-carboxamide (CAS No. 2198662-99-4) represents a versatile chemical entity with significant potential across multiple research domains. Its unique structural features address current challenges in drug discovery, material science, and chemical biology, while its commercial availability supports widespread research adoption. As investigation continues, this compound may yield important insights for developing next-generation therapeutic agents and functional materials.